![molecular formula C9H6ClF3N2O B3037461 4-[(5-Chloropyridin-2-yl)amino]-1,1,1-trifluorobut-3-en-2-one CAS No. 478047-26-6](/img/structure/B3037461.png)
4-[(5-Chloropyridin-2-yl)amino]-1,1,1-trifluorobut-3-en-2-one
Overview
Description
Scientific Research Applications
Synthesis of Trifluoromethylpyrroles and Related Heterocycles
4-[(5-Chloropyridin-2-yl)amino]-1,1,1-trifluorobut-3-en-2-one is an intermediate in synthesizing trifluoromethylpyrroles and related heterocycles. These compounds are obtained from reactions involving α-aminoacids, leading to bicyclic heteroaromatics with trifluoromethyl substitution either through dehydration or decarboxylation (Andrew & Mellor, 2000).
Synthesis of 3-Amino-5-trifluoromethylazoles
The compound is also used in synthesizing novel 3-amino-5-trifluoromethylazoles, achieved by cyclocondensation reactions with hydroxylamine, hydrazine, and phenylhydrazine (Martins et al., 2006).
Novel Pyridin-2(1H)-imines Synthesis
A method for synthesizing a series of novel 1-substituted 4-(trifluoromethyl)-5-(alkan-1-ol)-pyridin-2(1H)-imines involves the reaction of 3-(5,6-dihydro-4H-pyran-3-yl)-4,4,4-trifluorobut-2-enenitrile and 3-(4,5-dihydrofuran-3-yl)-4,4,4-trifluorobut-2-enenitrile with primary amines (Marangoni et al., 2017).
Facile Synthesis of Ortho-Halo-Substituted 4-Aryl-2-Aminobutyric Acids
This compound is essential in the synthesis of ortho-halo-substituted 4-aryl-2-aminobutyric acids, involving C-5 halogenation of 1-(3,3-dimethoxypropyl)-1H-pyrazole and a Strecker synthesis (Heim-Riether, 2008).
Synthesis of Apoptosis Inducers and Anticancer Agents
The compound has been identified as a component in the synthesis of novel apoptosis inducers, showing activity against breast and colorectal cancer cell lines. It is significant in the discovery of potential anticancer agents (Zhang et al., 2005).
properties
IUPAC Name |
(E)-4-[(5-chloropyridin-2-yl)amino]-1,1,1-trifluorobut-3-en-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF3N2O/c10-6-1-2-8(15-5-6)14-4-3-7(16)9(11,12)13/h1-5H,(H,14,15)/b4-3+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAPPSDDYMVSIIR-ONEGZZNKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)NC=CC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=NC=C1Cl)N/C=C/C(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(5-Chloropyridin-2-yl)amino]-1,1,1-trifluorobut-3-en-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.